Cas no 858117-49-4 (Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-)

• Product Name: Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
• CAS No: 858117-49-4
• MF: C₁₄H₉FN₂O
• MW: 240.232466459274
• CID: 663280
• PubChem ID: 11172500
• Update Time: 2025-04-19

Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluorophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
• (3-fluorophenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• 858117-49-4
• DTXSID60457652
• SCHEMBL878800

• Inchi： 1S/C14H9FN2O/c15-10-4-1-3-9(7-10)13(18)12-8-17-14-11(12)5-2-6-16-14/h1-8H,(H,16,17)
• InChI Key： LRKYWHFOMSXHQX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1=CNC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 240.06989108g/mol
• Monoisotopic Mass: 240.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8Ų